Cas no 1707727-72-7 (3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester)
3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester
-
- Inchi: 1S/C13H10O4/c1-3-8-16-11-9-6-4-5-7-10(9)17-12(11)13(14)15-2/h1,4-7H,8H2,2H3
- InChI Key: YTVKUOGABZPNAS-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(OCC#C)=C1C(OC)=O
3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509514-1g |
Methyl3-(prop-2-yn-1-yloxy)benzofuran-2-carboxylate |
1707727-72-7 | 97% | 1g |
$637 | 2023-03-10 |
3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester
Latest Research Insights on 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester (CAS: 1707727-72-7)
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of benzofuran derivatives, particularly 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester (CAS: 1707727-72-7), as promising scaffolds for drug discovery. This compound, characterized by its unique benzofuran core and propargyl ether functionality, has garnered attention due to its potential applications in targeting various biological pathways. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this molecule.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes and biological evaluation of 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester. The researchers employed a multi-step synthesis protocol, starting from 2-hydroxybenzofuran, to introduce the propargyl ether group at the 3-position. The compound demonstrated moderate inhibitory activity against cytochrome P450 enzymes, suggesting its potential as a lead compound for developing novel enzyme inhibitors. Further structural optimization is underway to enhance its selectivity and potency.
In another investigation, the compound's role in modulating inflammatory responses was examined. Using in vitro assays, researchers observed that 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester significantly reduced the production of pro-inflammatory cytokines in macrophage cells. Mechanistic studies revealed that the compound interacts with the NF-κB signaling pathway, thereby attenuating inflammation. These findings position it as a candidate for anti-inflammatory drug development, although in vivo studies are required to validate its efficacy and safety.
Recent computational studies have also shed light on the molecular interactions of this compound. Molecular docking simulations indicated strong binding affinities between 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester and several protein targets, including kinases and GPCRs. These insights are instrumental in guiding future structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile.
Despite these promising results, challenges remain in the clinical translation of 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester (CAS: 1707727-72-7) represents a versatile scaffold with diverse biological activities. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations. The integration of synthetic chemistry, biological assays, and computational modeling will be pivotal in advancing this compound toward clinical applications.
1707727-72-7 (3-Prop-2-ynyloxy-benzofuran-2-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)